6-Bromoimidazo[1,2-a]pyridin-2-ol

• IUPAC Name: 6-bromoimidazo[1,2-a]pyridin-2-ol
• InChI: InChI=1S/C7H5BrN2O/c8-5-1-2-6-9-7(11)4-10(6)3-5/h1-4,11H
• InChI Key: KAVQXCCNDPCXOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Br)O
• Molecular Formula: C7H5BrN2O
• Molecular Weight: 213.03 g/mol
• CAS RN: 1506471-03-9

Description

6-Bromoimidazo[1,2-a]pyridin-2-ol is a compound used in organic syntheses and as pharmaceutical intermediates. It has a molecular formula of C7H5BrN2 and is slightly soluble in water.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 6-Bromoimidazo[1,2-a]pyridin-2-ol, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. For instance, 1,2-dihydro-5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3-pyridinecarbonitrile hydrochloride monohydrate was synthesized in 5 steps from 6-bromoimidazo[1,2-a]pyridine using [2-14C] cyanoacetamide as the source of the radiolabel.

Molecular Structure Analysis

The InChI key for 6-Bromoimidazo[1,2-a]pyridin-2-ol is KAVQXCCNDPCXOW-UHFFFAOYSA-N. The compound has a molecular weight of 213.03.

Chemical Reactions Analysis

The compound is involved in various chemical reactions. For instance, it has been used in the synthesis of 1,2-dihydro-5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3-pyridinecarbonitrile hydrochloride monohydrate.

Physical And Chemical Properties Analysis

6-Bromoimidazo[1,2-a]pyridin-2-ol appears as pale yellow crystals or powder. It has a melting point of 76.0-82.0°C. The compound is slightly soluble in water.

Scientific Research Applications

1. Organic Synthesis and Pharmaceutical Intermediates

• Application : “6-Bromoimidazo[1,2-a]pyridin-2-ol” is used in organic syntheses and as pharmaceutical intermediates. It’s particularly effective when lactams can be introduced on the 6-bromoimidazo [1,2-a]pyridine.
• Methods : The compound “1,2-dihydro-5-imidazo [1,2-a]pyridin-6-yl-6-methyl-2-oxo-3-pyridinecarbonitrile hydrochloride monohydrate 6” was synthesized in 5 steps from 6-bromoimidazo [1,2-a] pyridine using [2- 14 C] cyanoacetamide as the source of the radiolabel.
• Results : The synthesis process was successful, but the document does not provide quantitative data or statistical analyses.

2. Anticonvulsant Studies

• Application : New imidazo [1,2- a ]pyridines carrying biologically active hydrazone functionality and suitably substituted 1,2,4-triazole moieties were synthesized for anticonvulsant studies.
• Methods : The in vivo anticonvulsant study of the target compounds were carried out following maximal electroshock seizure and subcutaneous pentylene tetrazole methods, while their toxicity study was performed following rotarod method by taking 20, 40, and 100 mg/kg dose levels.
• Results : Most of the new compounds displayed remarkable anticonvulsant properties at these doses. Particularly, compounds 3b and 4 carrying hydrogen bond donor groups, viz. hydroxyl and amine moieties respectively, exhibited complete protection against seizure and their results are comparable to that of standard drug diazepam. Further, the motor impairment study revealed that all the compounds are nontoxic upto 100 mg/kg.

3. Chemodivergent Synthesis

• Application : This compound is used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines.
• Methods : The synthesis involves different reaction conditions. N-(Pyridin-2-yl)amides are formed in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions are mild and metal-free.
• Results : The synthesis process was successful, but the document does not provide quantitative data or statistical analyses.

4. Anticonvulsant Studies

• Application : A CuI-catalyzed aerobic oxidative synthesis of imidazo [1,2- a ]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups.
• Methods : The reaction also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.
• Results : The synthesis process was successful, but the document does not provide quantitative data or statistical analyses.

Safety And Hazards

The compound is incompatible with strong oxidizing agents. It should be stored at room temperature. The safety information includes hazard statements such as H302, H315, H319, H335, and precautionary statements such as P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.